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Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Summary of Available In Vitro Data

The table below summarizes the key in vitro data for Sardomozide dihydrochloride found in the search

results.
Property Details
Target S-Adenosylmethionine decarboxylase (SAMDC) [1] [2] [3].
In Vitro ICso 5 nM (cell assay) [1] [2] [3].

Cellular Activity

Molecular

Formula

Molecular
Weight

Treatment with 3 yM Sardomozide for 48 hours reduced intracellular SAMDC
activity to 10% of control [1] [2].

C11H16CI2Ns [1] [2] [3].

303.19 g/mol [1] [2] [3].

Experimental Context and Mechanism
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To help frame the existing data, the diagram below illustrates the role of Sardomozide's target, SAMDC,
within the polyamine biosynthesis pathway, based on general biological knowledge [4].

Sardomozide Dihydrochloride
(SAMDC Inhibitor)
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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